N-(pyridin-4-ylmethyl)-1,3-thiazol-2-amine

• Molecular Formula: C9H9N3S
• Molecular Weight: 191.26 g/mol
• IUPAC Name: N-(pyridin-4-ylmethyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C9H9N3S/c1-3-10-4-2-8(1)7-12-9-11-5-6-13-9/h1-6H,7H2,(H,11,12)
• InChI Key: WHKUWOVOUSOXJL-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1CNC2=NC=CS2

Description

N-(pyridin-4-ylmethyl)-1,3-thiazol-2-amine is a useful research compound. Its molecular formula is C9H9N3S and its molecular weight is 191.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-aminothiazole (3 g, 30 mmol) and 4-pyridinecarboxaldehyde (3.21 g, 30 mmol) in toluene (50 ml) was refluxed with a Dean-Stark water separator for 3 h. Solvent was removed under reduced pressure and the resulting yellow solid was dissolved in CH3OH (80 ml). The solution was carefully treated with sodium borohydride (1.8 g) and was stirred for 20 minutes. The reaction mixture was quenched with 1N NaOH and evaporated to dryness. The residue was dissolved in EtOAc, washed with brine and dried (MgSO4). Solvent was evaporated to give the crude intermediate N-(pyridin-4-ylmethyl)-1,3-thiazol-2-amine as a brown solid (4.2 g).